3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile
Overview
Description
“3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile” is a chemical compound with the molecular formula C16H19N3O . It is used in scientific research due to its unique structure, which allows for diverse applications, ranging from drug discovery to material synthesis.
Synthesis Analysis
The synthesis of this compound is detailed in various patents. For instance, the patent WO2018038680A1 describes processes for preparing olaparib, a drug used in cancer treatment, which involves the use of this compound .Molecular Structure Analysis
The molecular structure of this compound consists of a benzonitrile group attached to a piperazine ring, which is further connected to a cyclopropanecarbonyl group . The exact mass of the molecule is 222.136827821 g/mol .Scientific Research Applications
Drug Discovery and Development
This compound is a key intermediate in the synthesis of phthalazinone derivatives , which are crucial in the development of PARP inhibitors . PARP (Poly ADP-ribose polymerase) inhibitors are a class of drugs that have shown promise in treating cancers by interfering with DNA repair mechanisms in cancer cells. The cyclopropanecarbonyl group in the compound enhances the binding affinity to the PARP enzymes, making it a valuable asset in oncology research.
Mechanism of Action
Target of Action
The primary target of the compound 3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile is the mammalian enzyme PARP (a 113-kDa multidomain protein) which has been implicated in the signaling of DNA damage .
Mode of Action
The compound 3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile interacts with its target, the PARP enzyme, by inhibiting its ability to recognize and rapidly bind to DNA single or double strand breaks . This interaction results in the modulation of DNA repair and other processes .
Biochemical Pathways
The action of 3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile affects the formation of poly (ADP-ribose) chains within the cellular nucleus . This impacts a variety of DNA-related functions including gene amplification, cell division, differentiation, apoptosis, DNA base excision repair, and also effects on telomere length and chromosome stability .
Result of Action
The molecular and cellular effects of the action of 3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile include the modulation of DNA repair and other processes . This can lead to changes in gene amplification, cell division, differentiation, apoptosis, DNA base excision repair, and also effects on telomere length and chromosome stability .
properties
IUPAC Name |
3-[[4-(cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c17-11-13-2-1-3-14(10-13)12-18-6-8-19(9-7-18)16(20)15-4-5-15/h1-3,10,15H,4-9,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LINYORXKGXJFOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCN(CC2)CC3=CC(=CC=C3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60649712 | |
Record name | 3-{[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl}benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl]benzonitrile | |
CAS RN |
918482-06-1 | |
Record name | 3-{[4-(Cyclopropanecarbonyl)piperazin-1-yl]methyl}benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60649712 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.